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Compound of Interest

4-Chloro-5-fluoro-2-
Compound Name:
methylpyrimidine

Cat. No.: B1348825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of 4-Chloro-5-fluoro-2-methylpyrimidine (CAS No. 898044-50-3),
a key intermediate in pharmaceutical and agrochemical synthesis. The information is compiled
and presented to meet the needs of laboratory and industrial professionals.

Chemical Identity and Physical Properties

4-Chloro-5-fluoro-2-methylpyrimidine is a halogenated pyrimidine derivative. Its fundamental
properties are summarized below.

Property Value Source

BLD Pharm, 2a biotech, Apollo

CAS Number 898044-50-3
Scientific, ChemicalBook
Molecular Formula CsHaCIFN:2 BLD Pharm
Molecular Weight 146.55 g/mol BLD Pharm
Purity 96% Apollo Scientific[1]

Hazard Identification and Safety Data
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Comprehensive toxicological studies for 4-Chloro-5-fluoro-2-methylpyrimidine are not

publicly available. The safety profile is primarily derived from GHS classifications provided by

chemical suppliers.

GHS Hazard Classification

Hazard Class Category GHS Statement Source
Acute Toxicity, Oral Not specified Harmful if swallowed Apollo Scientific[1]
o - Harmful in contact S
Acute Toxicity, Dermal  Not specified ) ) Apollo Scientific[1]
with skin
Acute Toxicity, - o S
) Not specified Harmful if inhaled Apollo Scientific[1]
Inhalation
Skin o —
) o Category 2 Causes skin irritation Apollo Scientific[1]
Corrosion/Irritation
Serious Eye Causes serious eye S
o Category 2A S Apollo Scientific[1]
Damage/Eye Irritation irritation
Specific Target Organ _
o _ May cause respiratory S
Toxicity (Single Category 3 Apollo Scientific[1]

Exposure)

irritation

Precautionary Statements and First Aid
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Type Protocol

Wear protective gloves, protective clothing, eye
protection, and face protection. Avoid breathing
dust, fumes, gas, mists, vapors, or spray. Use
Prevention only outdoors or in a well-ventilated area. Wash
hands and any exposed skin thoroughly after
handling. Do not eat, drink, or smoke when

using this product.

If inhaled, remove the person to fresh air and
Inhalation keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

If on skin, wash with plenty of soap and water. If
) skin irritation occurs, get medical
Skin Contact ) ) ) ]
advice/attention. Take off contaminated clothing

and wash it before reuse.

If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and
Eye Contact ) o o

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.

If swallowed, call a POISON CENTER or doctor

Ingestion ) )
if you feel unwell. Rinse mouth.
Store in a well-ventilated place. Keep container
Storage ]
tightly closed. Store locked up.
) Dispose of contents/container to an approved
Disposal

waste disposal plant.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-Chloro-5-fluoro-2-
methylpyrimidine are not available in the public domain. However, a representative synthetic
protocol is described below.
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Synthesis of 4-Chloro-5-fluoro-2-methylpyrimidine

A general procedure for the synthesis of 4-chloro-5-fluoro-2-methylpyrimidine involves the
chlorination of 5-fluoro-2-methylpyrimidin-4(3H)-one.[2]

Materials:

e 5-fluoro-2-methylpyrimidin-4(3H)-one
¢ Phosphorus oxychloride (POCIs)

e N,N-dimethylaniline

e |ce water

 Diethyl ether

e 2N Hydrochloric acid

» Saturated saline solution

e Anhydrous magnesium sulfate

Procedure:

Dissolve 5-fluoro-2-methylpyrimidin-4(3H)-one (1.04 g, 7.21 mmol) and N,N-dimethylaniline
(1.80 mL) in phosphorus oxychloride.

e Heat the reaction mixture to 110°C for 90 minutes.

 After the reaction is complete, cool the mixture to room temperature.
o Carefully pour the reaction mixture into ice water.

» Extract the product with diethyl ether.

o Wash the ether layer sequentially with 2N hydrochloric acid, water, and saturated saline
solution.
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e Dry the ether layer with anhydrous magnesium sulfate.

+ Remove the diethyl ether by careful evaporation under reduced pressure to yield the volatile
liquid product, 4-chloro-5-fluoro-2-methylpyrimidine.[2]

Visualized Workflows and Relationships
GHS Hazard Communication Workflow

The following diagram illustrates the standard workflow for communicating the hazards
associated with a chemical substance like 4-Chloro-5-fluoro-2-methylpyrimidine, from
classification to end-user safety measures.
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Hazard Classification

Identify Chemical
(4-Chloro-5-fluoro-2-methylpyrimidine)
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Assign GHS Hazard Classes
(e.g., Skin Irrit. 2, Eye Irrit. 2A)

Hazard Communication
A4

Generate Safety Data Sheet (SDS)

A J

—————————————————————————————————————— —=- Create Product Label

Label Elements End-User Action
Y

Signal Word Hazard Statements — . . Precautionary Statements
(e.g., Warning) (e.g., H315: Causes skin irritation) ~ Pictograms > (e.g., P280: Wear protective gloves) Read SDS and Label

v

Implement Safe Handling
(PPE, Ventilation)

A4

Emergency Response
(First Aid)
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GHS Hazard Communication Workflow
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Synthetic Pathway of 4-Chloro-5-fluoro-2-
methylpyrimidine

The diagram below outlines the key steps in the synthesis of 4-Chloro-5-fluoro-2-
methylpyrimidine from its precursor, as detailed in the experimental protocol.[2]
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Synthesis of 4-Chloro-5-fluoro-2-methylpyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 4-Chloro-5-fluoro-2-
methylpyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348825#4-chloro-5-fluoro-2-methylpyrimidine-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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